Cas no 1807022-07-6 (Ethyl 4-bromo-2-cyano-5-ethylphenylacetate)

• Product Name: Ethyl 4-bromo-2-cyano-5-ethylphenylacetate
• CAS No: 1807022-07-6
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4945904
• Update Time: 2025-10-29

Ethyl 4-bromo-2-cyano-5-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-5-ethylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-9-5-10(7-13(16)17-4-2)11(8-15)6-12(9)14/h5-6H,3-4,7H2,1-2H3
• InChI Key： HRUCPKREWQYSTQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CC(=O)OCC)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromo-2-cyano-5-ethylphenylacetate

Ethyl 4-bromo-2-cyano-5-ethylphenylacetate (CAS No. 1807022-07-6): A Comprehensive Overview

Ethyl 4-bromo-2-cyano-5-ethylphenylacetate (CAS No. 1807022-07-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its bromo and cyano functional groups, serves as a versatile building block in the development of bioactive molecules. Its unique structural features make it particularly valuable for researchers focusing on drug discovery and material science.

The compound's molecular formula is C₁₃H₁₄BrNO₂, with a molecular weight of 296.16 g/mol. The presence of the ethyl ester group enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. The 4-bromo and 2-cyano substituents on the phenyl ring contribute to its reactivity, enabling selective transformations in multi-step syntheses. These properties have made Ethyl 4-bromo-2-cyano-5-ethylphenylacetate a sought-after reagent in modern organic chemistry.

In recent years, the demand for pharmaceutical intermediates like Ethyl 4-bromo-2-cyano-5-ethylphenylacetate has surged, driven by the growing need for innovative therapeutics. Researchers are particularly interested in its potential applications in the synthesis of kinase inhibitors and anti-inflammatory agents. The compound's ability to undergo palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, further expands its utility in constructing complex molecular architectures.

From a commercial perspective, Ethyl 4-bromo-2-cyano-5-ethylphenylacetate is available in high purity grades (≥98%) to meet the stringent requirements of pharmaceutical and agrochemical industries. Its stability under standard storage conditions (room temperature, inert atmosphere) ensures long shelf life, making it a reliable choice for industrial-scale applications. Suppliers often highlight its compatibility with green chemistry principles, as it can be used in solvent-free or aqueous-phase reactions to minimize environmental impact.

The synthesis of Ethyl 4-bromo-2-cyano-5-ethylphenylacetate typically involves the bromination of ethyl 2-cyano-5-ethylphenylacetate, followed by careful purification steps. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity and purity. These quality control measures are crucial for ensuring reproducible results in downstream applications, particularly in medicinal chemistry research.

Looking ahead, the compound's role in drug development pipelines is expected to grow, especially with the increasing focus on personalized medicine and targeted therapies. Its structural motifs are being explored for the design of novel small molecule drugs addressing unmet medical needs. As the pharmaceutical industry continues to evolve, Ethyl 4-bromo-2-cyano-5-ethylphenylacetate (CAS No. 1807022-07-6) remains a valuable asset for chemists and researchers worldwide.